Cas no 83477-74-1 (BUTANEDIOIC ACID, HYDROXY-, 1-(PHENYLMETHYL) ESTER, (2R)-)

• Product Name: BUTANEDIOIC ACID, HYDROXY-, 1-(PHENYLMETHYL) ESTER, (2R)-
• CAS No: 83477-74-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 3403292
• PubChem ID: 11075036
• Update Time: 2025-04-21

BUTANEDIOIC ACID, HYDROXY-, 1-(PHENYLMETHYL) ESTER, (2R)- Chemical and Physical Properties

Names and Identifiers

• BUTANEDIOIC ACID, HYDROXY-, 1-(PHENYLMETHYL) ESTER, (2R)-
• Butanedioic acid, 2-hydroxy-, 1-(phenylmethyl) ester, (2R)-
• 83477-74-1
• G81781
• SCHEMBL1133837
• IHBVXNKKIAKFQI-SECBINFHSA-N
• D-malic acid monobenzyl ester
• (R)-4-(Benzyloxy)-3-hydroxy-4-oxobutanoic acid

• Inchi： 1S/C11H12O5/c12-9(6-10(13)14)11(15)16-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2,(H,13,14)/t9-/m1/s1
• InChI Key： IHBVXNKKIAKFQI-SECBINFHSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@H](O)CC(O)=O

Computed Properties

• Exact Mass: 224.06847348Da
• Monoisotopic Mass: 224.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.8Ų